3,4,5-trimethoxy-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[3-(4-oxo-3,1-benzoxazin-2-yl)phenyl]benzamide
• InChI: InChI=1S/C24H20N2O6/c1-29-19-12-15(13-20(30-2)21(19)31-3)22(27)25-16-8-6-7-14(11-16)23-26-18-10-5-4-9-17(18)24(28)32-23/h4-13H,1-3H3,(H,25,27)
• InChI Key: ZXVCSSVGDRFHFP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2=CC=CC(=C2)C3=NC4=CC=CC=C4C(=O)O3
• Molecular Formula: C24H20N2O6
• Molecular Weight: 432.4 g/mol

Description

3,4,5-trimethoxy-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]benzamide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound is a benzamide derivative that has been synthesized using various methods and has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3,4,5-trimethoxy-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]benzamide involves the inhibition of various signaling pathways that are involved in cancer cell growth and inflammation. It has been found to inhibit the activation of nuclear factor kappa B (NF-κB), which is a transcription factor that regulates the expression of genes involved in inflammation and cancer cell growth. This compound also inhibits the activation of mitogen-activated protein kinases (MAPKs), which are signaling proteins that regulate cell proliferation, differentiation, and apoptosis.
Biochemical and Physiological Effects
3,4,5-trimethoxy-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]benzamide has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to inhibit the production of pro-inflammatory cytokines, which makes it a potential candidate for the treatment of inflammatory diseases. In vivo studies have shown that this compound exhibits anti-tumor properties and reduces the growth of tumors in animal models.

Advantages and Limitations for Lab Experiments

3,4,5-trimethoxy-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]benzamide has several advantages for lab experiments. It is a stable compound that can be synthesized using various methods. It exhibits promising therapeutic applications, which make it a potential candidate for drug development. However, there are limitations to using this compound in lab experiments. Its mechanism of action is not fully understood, and further studies are needed to elucidate its biochemical and physiological effects. Additionally, the compound's stability and solubility may vary depending on the experimental conditions.

Future Directions

There are several future directions for research on 3,4,5-trimethoxy-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]benzamide. These include further studies on its mechanism of action, optimization of its synthesis method, and the development of analogs with improved bioavailability and efficacy. Additionally, more studies are needed to explore the compound's potential therapeutic applications in the treatment of various diseases, including cancer and inflammatory diseases. Finally, the compound's safety and toxicity profile need to be evaluated in preclinical and clinical studies before it can be considered for drug development.

Scientific Research Applications

3,4,5-trimethoxy-N-[3-(4-oxo-4H-3,1-benzoxazin-2-yl)phenyl]benzamide has shown potential therapeutic applications in various scientific research studies. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties. In vitro studies have shown that this compound inhibits the growth of cancer cells by inducing apoptosis and cell cycle arrest. It has also been found to inhibit the production of pro-inflammatory cytokines, which makes it a potential candidate for the treatment of inflammatory diseases.